Cas no 1706440-96-1 (3-(piperidin-3-yl)-1,3-thiazolidine-2,4-dione)

• Product Name: 3-(piperidin-3-yl)-1,3-thiazolidine-2,4-dione
• CAS No: 1706440-96-1
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• MDL: MFCD29034532
• CID: 5171470
• PubChem ID: 86262677
• Update Time: 2025-10-29

3-(piperidin-3-yl)-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 3-(3-piperidinyl)-
• 3-(piperidin-3-yl)-1,3-thiazolidine-2,4-dione

• MDL： MFCD29034532
• Inchi： 1S/C8H12N2O2S/c11-7-5-13-8(12)10(7)6-2-1-3-9-4-6/h6,9H,1-5H2
• InChI Key： MWBZSLVWZCACBT-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CCCNC2)C1=O

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinones

Additional information on 3-(piperidin-3-yl)-1,3-thiazolidine-2,4-dione

Comprehensive Guide to 3-(piperidin-3-yl)-1,3-thiazolidine-2,4-dione (CAS No. 1706440-96-1): Properties, Applications, and Market Insights

3-(piperidin-3-yl)-1,3-thiazolidine-2,4-dione (CAS No. 1706440-96-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound belongs to the thiazolidinedione family, a class of molecules known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this compound for its potential applications in drug discovery and development.

The molecular structure of 3-(piperidin-3-yl)-1,3-thiazolidine-2,4-dione combines a piperidine ring with a thiazolidine-2,4-dione moiety, creating a versatile scaffold for medicinal chemistry. This structural combination is particularly valuable in the design of small molecule inhibitors and modulators of biological targets. Recent studies have explored its potential as a building block for novel therapeutic agents, especially in areas such as metabolic disorders and neurological conditions.

From a chemical perspective, CAS 1706440-96-1 exhibits several interesting properties. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its molecular weight is approximately 200.26 g/mol, and it demonstrates stability under standard laboratory conditions. These physicochemical characteristics make it suitable for various synthetic applications and formulation development.

The synthesis of 3-(piperidin-3-yl)-1,3-thiazolidine-2,4-dione typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Pharmaceutical chemists often employ this compound as an intermediate in the preparation of more complex molecules. Recent advancements in synthetic methodologies have improved the efficiency of producing this compound, making it more accessible for research purposes.

In the current pharmaceutical landscape, there is growing interest in thiazolidinedione derivatives due to their potential therapeutic applications. The piperidine-thiazolidinedione hybrid structure present in this compound has shown promise in preliminary studies targeting various biological pathways. Researchers are particularly excited about its potential role in developing new treatments for conditions where conventional therapies have limitations.

Market analysis indicates increasing demand for specialized chemical intermediates like 3-(piperidin-3-yl)-1,3-thiazolidine-2,4-dione. The compound's unique structural features make it valuable for pharmaceutical companies engaged in drug discovery programs. Several contract research organizations and custom synthesis providers now include this molecule in their catalogs, reflecting its importance in modern medicinal chemistry.

Quality control is crucial when working with CAS 1706440-96-1. Reputable suppliers typically provide comprehensive analytical data, including HPLC purity profiles, NMR spectra, and mass spectrometry results. Researchers should verify these specifications when sourcing the compound for sensitive applications. Proper storage conditions (typically room temperature in a dry environment) help maintain the compound's stability over extended periods.

The safety profile of 3-(piperidin-3-yl)-1,3-thiazolidine-2,4-dione has been evaluated through standard laboratory testing. While not classified as highly hazardous, standard laboratory precautions should be observed when handling this chemical. Material safety data sheets (MSDS) provide detailed information about proper handling procedures, personal protective equipment recommendations, and first aid measures.

Recent scientific literature highlights several innovative applications of thiazolidinedione-containing compounds in drug discovery. The piperidine-thiazolidinedione scaffold has shown particular promise in the development of enzyme inhibitors and receptor modulators. These findings have stimulated additional research into the biological activities of 3-(piperidin-3-yl)-1,3-thiazolidine-2,4-dione and its derivatives.

From a regulatory perspective, CAS 1706440-96-1 is not currently subject to significant restrictions in most jurisdictions. However, researchers should stay informed about evolving chemical regulations, especially when considering international collaborations or commercial applications. Proper documentation and compliance with local laboratory safety regulations are essential when working with this compound.

The future outlook for 3-(piperidin-3-yl)-1,3-thiazolidine-2,4-dione appears promising, with potential applications extending beyond its current uses. As drug discovery approaches become more sophisticated, the demand for specialized building blocks like this compound is expected to grow. Ongoing research may uncover new biological activities or synthetic applications that further enhance its value to the scientific community.

For researchers interested in exploring thiazolidinedione chemistry, 3-(piperidin-3-yl)-1,3-thiazolidine-2,4-dione offers an excellent starting point. Its well-characterized properties and commercial availability make it accessible for various experimental protocols. The compound's structural features provide multiple sites for chemical modification, allowing for the creation of diverse derivative libraries.

In conclusion, 3-(piperidin-3-yl)-1,3-thiazolidine-2,4-dione (CAS No. 1706440-96-1) represents an important chemical entity in modern pharmaceutical research. Its unique combination of piperidine and thiazolidinedione moieties offers numerous possibilities for drug discovery and development. As scientific understanding of its properties and applications continues to grow, this compound is likely to play an increasingly significant role in advancing medicinal chemistry and therapeutic innovation.